Cas no 75539-65-0 (5,7-Dodecadienal, (5E,7Z)-)
5,7-Dodecadienal, (5E,7Z)- structure
Product Name:5,7-Dodecadienal, (5E,7Z)-
CAS No:75539-65-0
MF:C12H20O
MW:180.286603927612
CID:539358
PubChem ID:11401124
Update Time:2025-04-19
5,7-Dodecadienal, (5E,7Z)- Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dodecadienal, (5E,7Z)-
- (5E,7Z)-dodeca-5,7-dienal
- E,Z-5,7-DODECADIENAL
- 75539-65-0
- E5,Z7-dodecadienal
- SCHEMBL811318
- LMFA06000157
- E,Z-5,7-Dodecadienal CAS 75539-65-0
- (e,z)-5,7-dodecadienal
- 5E,7Z-Dodecadienal
- LDQDYNHCLZNOFB-IGTJQSIKSA-N
-
- Inchi: 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-8,12H,2-4,9-11H2,1H3/b6-5-,8-7+
- InChI Key: LDQDYNHCLZNOFB-IGTJQSIKSA-N
- SMILES: O=CCCC/C=C/C=C\CCCC
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
5,7-Dodecadienal, (5E,7Z)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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